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Compound of Interest

Compound Name: Trimedlure

Cat. No.: B10753609 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Trimedlure-baited traps, focusing on

the impact of non-target species on trap performance.

Frequently Asked Questions (FAQs)
Q1: What is Trimedlure and what is its primary target species?

A1: Trimedlure is a powerful synthetic parapheromone, specifically designed as a male

attractant for the Mediterranean fruit fly, Ceratitis capitata (Medfly). It is extensively used

worldwide in monitoring and detection programs for this significant agricultural pest.

Q2: How specific is Trimedlure to the Mediterranean fruit fly?

A2: Trimedlure is highly specific to male Ceratitis capitata.[1][2] Studies have consistently

shown that traps baited with Trimedlure capture a very high percentage of male Medflies,

often approaching 100% of the target species captures.[1] While occasional captures of female

Medflies have been reported, these are generally very low.

Q3: Do Trimedlure traps capture non-target insect species?

A3: Yes, while highly specific to the target species, Trimedlure traps can occasionally capture

non-target insects. However, the diversity and volume of bycatch are generally considered to

be very low compared to traps using food-based or proteinaceous lures.[3][4]
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Q4: What are the most common non-target insects found in Trimedlure traps?

A4: The composition of non-target captures can vary significantly by geographical location and

surrounding habitat. Studies have identified various non-target insects, with saprophagous and

flower-associated insects being the most common. These can include species from the orders

Diptera (flies) and Hymenoptera (bees, wasps, and ants).

Q5: Can the presence of non-target species in a trap affect its performance for capturing the

target species?

A5: A high number of non-target captures can theoretically reduce the efficiency of a trap by

occupying space on the sticky surface or otherwise obscuring the trap entrance. However, due

to the high specificity of Trimedlure, this is generally not a significant issue. If high non-target

captures are observed, it may indicate a problem with the lure or trap placement.

Troubleshooting Guide
Issue: Lower than expected capture of Ceratitis capitata.

Question: Is the Trimedlure lure within its effective lifespan?

Answer: The effectiveness of Trimedlure lures typically declines after 6-8 weeks in the

field. It is recommended to replace lures within this timeframe to maintain optimal

performance.

Question: What are the ambient temperature and sunlight exposure conditions?

Answer: High temperatures and direct sunlight can increase the volatilization rate of

Trimedlure, shortening the lure's effective life. Conversely, very low temperatures can

reduce the release rate, leading to lower capture rates. Consider placing traps in shaded

locations to prolong lure efficacy.

Question: Where are the traps placed?

Answer: For best results, traps should be placed in host plants of the Mediterranean fruit

fly, such as citrus trees. The presence of host plants has been shown to improve trap

efficacy.
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Issue: Unusually high capture of non-target species.

Question: Has the lure been contaminated?

Answer: Ensure that the lure has not come into contact with other chemicals or attractants

that might draw in non-target species. Always handle lures with clean gloves.

Question: Is there an accumulation of dead insects in the trap?

Answer: A large accumulation of dead insects, including the target species, can begin to

decompose and produce odors that attract saprophagous non-target insects.[5] Regularly

servicing traps to remove captured insects can mitigate this issue.

Question: Are there other attractants nearby?

Answer: Avoid placing Trimedlure traps in close proximity to traps using different types of

lures (e.g., food-based lures), as this can lead to cross-attraction of non-target species.

Data Presentation: Non-Target Species Captured in
Trimedlure Traps
The following tables summarize quantitative data on non-target insect captures in Trimedlure-

baited traps from studies conducted in different geographical regions. It is important to note that

the composition of non-target fauna is highly dependent on the local ecosystem.

Table 1: Non-Target Insects Captured in Trimedlure-Baited Traps in South Korea
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Order Family
Percentage of Total
Captures

Diptera Drosophilidae 16%

Milichiidae 12%

Phoridae 8%

Sciaridae 8%

Sphaeroceridae 8%

Cecidomyiidae 4%

Chloropidae 4%

Muscidae 4%

Hymenoptera Formicidae 24%

Braconidae 4%

Diapriidae 4%

Figitidae 4%

Mymaridae 4%

Source: Adapted from a survey-based study in South Korea.

Table 2: Non-Target Insects Captured in Lure-Baited Traps in Bangladesh
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Lure Type Non-Target Group Abundance

Trimedlure Bactrocera spp. None Captured

Saprophagous Diptera Low

Drosophilidae Low

Milichiidae Low

Hymenoptera (black ants) Low

Cuelure & Methyl Eugenol Saprophagous Diptera Abundant

Drosophilidae Abundant

Milichiidae Abundant

Hymenoptera (black ants) Abundant

Source: Adapted from a study on the efficacy of solid male lures in Bangladesh.[3] Note: This

study highlights the high specificity of Trimedlure compared to other lures used for different

fruit fly species.

Experimental Protocols
Protocol for Assessing the Specificity of Trimedlure-Baited Traps

This protocol outlines a detailed methodology for conducting a field experiment to evaluate the

specificity of Trimedlure-baited traps and quantify the capture of non-target species.

1. Objective: To determine the species composition and relative abundance of target and non-

target insects captured in Trimedlure-baited traps under specific field conditions.

2. Materials:

Jackson traps (or other standard trap type for C. capitata)

Trimedlure plugs/lures

Unbaited (control) traps
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Sticky inserts for traps

GPS device for marking trap locations

Collection vials with 70% ethanol

Forceps for handling insects

Field data sheets

Microscope for insect identification

Relevant taxonomic keys

3. Experimental Design:

Site Selection: Choose a minimum of three geographically distinct sites representative of the

environments where the traps will be used (e.g., citrus orchard, mixed fruit orchard, non-host

environment).

Trap Deployment: At each site, deploy a minimum of five Trimedlure-baited traps and five

unbaited control traps.

Randomization: Use a randomized complete block design. Within each site (block), randomly

assign the positions of the baited and control traps.

Spacing: Ensure a minimum distance of 50 meters between traps to minimize interference.

Placement: Hang traps in the canopy of host trees (if applicable) at a height of 1.5-2 meters,

preferably in a shaded location.

4. Procedure:

Trap Preparation: Assemble the traps according to the manufacturer's instructions. For

baited traps, place one Trimedlure lure inside. For control traps, leave them unbaited.

Deployment: Deploy the traps in the predetermined random locations. Record the GPS

coordinates, date, and a description of each trap location.
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Servicing: Service the traps weekly for a period of at least eight weeks to cover different

environmental conditions and pest population cycles.

Carefully remove the sticky insert from each trap.

Place the insert in a labeled container for transport to the laboratory.

Replace the sticky insert with a new one.

Replace the Trimedlure lure at the recommended interval (e.g., every 6 weeks).

Sample Processing:

In the laboratory, carefully remove all insects from the sticky inserts using forceps and a

solvent if necessary.

Sort the captured insects into "target species" (Ceratitis capitata) and "non-target species."

Identify all captured insects to the lowest feasible taxonomic level (e.g., family, genus,

species) using a microscope and taxonomic keys.

Count the number of individuals for each identified taxon.

5. Data Analysis:

Calculate the mean number of target and non-target insects captured per trap per week for

both baited and control traps.

Determine the species richness and diversity of non-target insects in the baited traps.

Calculate the percentage of each non-target taxon relative to the total number of captures in

the baited traps.

Use appropriate statistical tests (e.g., t-test or ANOVA) to compare the capture rates of target

and non-target species between the baited and control traps.
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Caption: Experimental workflow for assessing Trimedlure trap specificity.
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Caption: Troubleshooting decision tree for high non-target captures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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